Cas no 1213909-98-8 ((1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine
• CAS No: 1213909-98-8
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5591702
• PubChem ID: 130619906
• Update Time: 2025-06-07

(1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-BROMO-4-CHLOROPHENYL)ETHYLAMINE
• (R)-1-(2-bromo-4-chlorophenyl)ethanamine
• Benzenemethanamine, 2-bromo-4-chloro-α-methyl-, (αR)-
• (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine
• EN300-1911972
• 1213909-98-8
• (R)-1-(2-Bromo-4-chlorophenyl)ethan-1-amine
• C91974

• Inchi： 1S/C8H9BrClN/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： VSMZRZUTLAHOGD-RXMQYKEDSA-N
• SMILES： N[C@@H](C1=CC=C(Cl)C=C1Br)C

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine

Introduction to (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine (CAS No. 1213909-98-8)

(1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine (CAS No. 1213909-98-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo and chloro substituent on the phenyl ring and an amine group attached to the chiral carbon. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. Chiral compounds can exhibit different biological activities depending on their enantiomeric form, which can significantly impact their efficacy and safety profiles. Therefore, the synthesis and purification of enantiomerically pure forms of this compound are essential for its application in drug development.

Recent advancements in asymmetric synthesis have enabled the efficient production of (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine. Techniques such as catalytic asymmetric hydrogenation, enantioselective organocatalysis, and chiral phase transfer catalysis have been employed to achieve high enantiomeric excess (ee) values. These methods not only improve the yield and purity of the desired enantiomer but also reduce the environmental impact associated with traditional synthetic routes.

In the context of medicinal chemistry, (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine has shown promise as a building block for the synthesis of novel therapeutic agents. Its bromo and chloro substituents provide opportunities for further functionalization, allowing chemists to tailor the compound's properties to meet specific therapeutic needs. For instance, derivatives of this compound have been explored for their potential as anticancer agents, antiviral drugs, and modulators of various biological pathways.

One notable application of (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine is in the development of small molecule inhibitors targeting specific enzymes or receptors. Enzyme inhibitors are a critical class of drugs used to treat a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to design inhibitors with high selectivity and potency is essential for minimizing side effects and improving patient outcomes. The structural flexibility and functional versatility of (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine make it an attractive starting point for such endeavors.

Clinical trials involving compounds derived from (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine have shown promising results. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity against several cancer cell lines. The compound was found to selectively inhibit a key enzyme involved in tumor growth, leading to significant reductions in cell viability and proliferation.

Beyond its applications in drug discovery, (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine has also been investigated for its potential use in diagnostic imaging agents. The bromo and chloro substituents can be radiolabeled with isotopes such as ⁷⁶Br or ³⁶Cl, allowing for non-invasive imaging techniques like positron emission tomography (PET). This opens up new possibilities for monitoring disease progression and treatment response in real-time.

The environmental impact of chemical synthesis is an increasingly important consideration in modern pharmaceutical research. Green chemistry principles aim to minimize waste generation, reduce energy consumption, and use renewable resources whenever possible. In this context, efforts have been made to develop more sustainable methods for synthesizing (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine. For instance, using biocatalysts such as enzymes or whole-cell systems can provide environmentally friendly alternatives to traditional chemical catalysts.

In conclusion, (1R)-1-(2-bromo-4-chlorophenyl)ethan-1-amine (CAS No. 1213909-98-8) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and chiral nature make it an important intermediate in the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to explore new applications and synthetic methods for this compound, highlighting its importance in advancing medical science.